Cas no 138208-68-1 (Benzoicacid, 2-hydroxy-, isohexadecyl ester (9CI))

• Product Name: Benzoicacid, 2-hydroxy-, isohexadecyl ester (9CI)
• CAS No: 138208-68-1
• MF: C₂₃H₃₈O₃
• MW: 362.54602766037
• CID: 134589
• PubChem ID: 18323494
• Update Time: 2025-04-19

Benzoicacid, 2-hydroxy-, isohexadecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-hydroxy-, isohexadecyl ester (9CI)
• 14-methylpentadecyl 2-hydroxybenzoate
• Isocetylsalicylate
• Isohexadecyl salicylate
• Isocetyl salicylate
• Isocetyl salicylate [INCI]
• Benzoic acid, 2-hydroxy-, isohexadecyl ester
• SCHEMBL4922318
• Q27294564
• YKS8M9U22B
• Salicylic acid, isocetyl ester
• 138208-68-1
• UNII-YKS8M9U22B
• Dermol ICSA

• Inchi： 1S/C23H38O3/c1-20(2)16-12-10-8-6-4-3-5-7-9-11-15-19-26-23(25)21-17-13-14-18-22(21)24/h13-14,17-18,20,24H,3-12,15-16,19H2,1-2H3
• InChI Key： JEZPYWJABYHHDF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)CCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 362.28224
• Monoisotopic Mass: 362.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53